Cas no 101012-40-2 (2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• CAS No: 101012-40-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5933225
• PubChem ID: 59693936
• Update Time: 2024-03-01

2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• 1H-Pyrazole-3-methanol, α,α,1-trimethyl-
• DTXSID201282148
• SCHEMBL2629291
• 101012-40-2
• AT32052
• alpha,alpha,1-Trimethyl-1H-pyrazole-3-methanol
• EN300-1858328

• Inchi： 1S/C7H12N2O/c1-7(2,10)6-4-5-9(3)8-6/h4-5,10H,1-3H3
• InChI Key： KIICXRAZTXYPBS-UHFFFAOYSA-N
• SMILES： C(C1C=CN(C)N=1)(O)(C)C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 248.9±15.0 °C(Predicted)
• pka: 13.74±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles